Phase behaviour and applications of a binary liquid mixture of methanol and a thermotropic liquid crystal†
Soft Matter Pub Date: 2018-04-23 DOI: 10.1039/C8SM00327K
Abstract
Herein, we report on the phase behaviour of a binary liquid mixture composed of methanol (MeOH) and the thermotropic liquid crystal 4-cyano-4′-pentylbiphenyl (5CB). The corresponding phase diagram combines features of a conventional liquid–liquid mixture with characteristics that are particular to the nematic liquid crystal. We observe four arrangements as a function of composition and temperature, namely monophasic isotropic, monophasic nematic, biphasic isotropic–isotropic and biphasic isotropic–nematic, with an upper critical solution temperature of 24.4 ± 0.5 °C. The interplay of nematogenic and non-nematogenic species offers tunability of phase mixing and phase composition in an accessible temperature window and provides novel routes for the extraction of target compounds, here exemplarily shown for Crystal Violet, Doxorubicin, Eosin Y, Rhodamine 6G and Sudan IV.
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